Cas no 86163-17-9 ((E)-5-(2-Carbomethoxyvinyl)-2’-deoxyuridine)

• Product Name: (E)-5-(2-Carbomethoxyvinyl)-2’-deoxyuridine
• CAS No: 86163-17-9
• MF: C₁₃H₁₆N₂O₇
• MW: 312.275343894959
• CID: 721136
• Update Time: 2024-01-31

(E)-5-(2-Carbomethoxyvinyl)-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[1-(2-deoxy-b-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-,methyl ester, (2E)-
• (E)-5-(2-CARBOMETHOXYVINYL)-2'-DEOXYURIDINE
• E-5-(2-CARBOMETHOXYVINYL)-2'-DEOXYURIDINE
• IVFRU
• 2-Propenoic acid, 3-[1-(2-deoxy-β-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl]-, methyl ester, (2E)-
• E-5-(2-METHOXYCARBONYLVINYL)-2'-DEOXYURIDINE
• (E)-5-(2-CARBOMETHOXYVINYL)-2'-DEOXYURIDINE USP/EP/BP
• (E)-Methyl 3-(1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acrylate
• Brivudine Impurity 12
• Methyl (E)-3-(1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acrylate
• (E)-5-(2-Carbomethoxyvinyl)-2’-deoxyuridine

• Inchi： 1S/C13H16N2O7/c1-21-11(18)3-2-7-5-15(13(20)14-12(7)19)10-4-8(17)9(6-16)22-10/h2-3,5,8-10,16-17H,4,6H2,1H3,(H,14,19,20)/b3-2+/t8-,9+,10+/m0/s1
• InChI Key： RKTRMSPWWLPPAY-YJCWOPNRSA-N
• SMILES： O=C1NC(=O)C(/C=C/C(=O)OC)=CN1[C@H]1C[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 312.09600

Experimental Properties

• Density: 1.540±0.06 g/cm3(Predicted)
• Solubility: 可溶于丙酮;二氯甲烷；二甲基亚砜；
• PSA: 130.85000
• LogP: -1.63650
• pka: 8.51±0.10(Predicted)